Cas no 134068-43-2 (Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate)

• Product Name: Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate
• CAS No: 134068-43-2
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 899960
• PubChem ID: 798453
• Update Time: 2025-08-05

Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate
• [5-(2-chloro-acetyl)-10,11-dihydro-5 h-dibenzo[ b , f ]azepin-3-yl]-carbamic acid methyl ester
• [5-(2-Chloro-acetyl)-10,11-dihydro-5H-dibenzo-[b,f]azepin-3-yl]-carbamic acid methyl ester
• 5-(2-CHLORO-ACETYL)-10,11-DIHYDRO-5H-DIBENZO-[B,F]AZEPIN-3-YL]-CARBAMIC ACID METHYL ESTER
• methyl N-[11-(2-chloroacetyl)-5,6-dihydrobenzo[b][1]benzazepin-2-yl]carbamate
• AKOS000301135
• SR-01000359635-1
• METHYL N-[2-(2-CHLOROACETYL)-2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3(8),4,6,12,14-HEXAEN-5-YL]CARBAMATE
• DTXSID90355379
• DB-016970
• SR-01000359635
• [5-(2-chloro-acetyl)-10,11-dihydro-5h-dibenzo[b,f]azepin-3-yl]carbamic acid methyl ester
• [5-(2-chloro-acetyl)-10,11-dihydro-5 h-dibenzo[b,f]azepin-3-yl]-carbamic acid methyl ester
• SCHEMBL9731309
• methyl 5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-ylcarbamate
• [5-(2-chloro-acetyl)-10,11-dihydro-5h-dibenzo[b,f]azepin-3-yl]-carbamic acid methyl ester
• Methyl [5-(chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl]carbamate
• 134068-43-2

• MDL： MFCD00560918
• Inchi： 1S/C18H17ClN2O3/c1-24-18(23)20-14-9-8-13-7-6-12-4-2-3-5-15(12)21(16(13)10-14)17(22)11-19/h2-5,8-10H,6-7,11H2,1H3,(H,20,23)
• InChI Key： QIAARHJYGNKRKZ-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC=CC=2CCC2C=CC(=CC1=2)NC(=O)OC)=O

Computed Properties

• Exact Mass: 344.09300
• Monoisotopic Mass: 344.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 4.00500

Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate

Comprehensive Overview of Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate (CAS No. 134068-43-2)

Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate, with the CAS number 134068-43-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of dibenzazepine derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of both carbamate and chloroacetyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for dibenzazepine-based compounds has surged due to their potential therapeutic applications. Researchers are particularly interested in exploring the structure-activity relationship (SAR) of such molecules to develop novel drugs targeting neurological disorders. The chloroacetyl group in Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate is a reactive moiety that can be further modified to enhance bioavailability or target specificity. This adaptability aligns with the growing trend of precision medicine and personalized therapeutics.

The synthesis of CAS 134068-43-2 involves multi-step organic reactions, often starting from commercially available dibenzazepine precursors. Key steps include N-carbamoylation and chloroacetylation, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for downstream applications. The compound's stability under various conditions is also a critical factor for its utility in drug discovery pipelines.

One of the most searched questions related to this compound is: "What are the potential applications of Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate in drug development?" Preliminary studies suggest its relevance in modulating neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. However, extensive in vitro and in vivo studies are still needed to validate these hypotheses. Another trending topic is the compound's role in green chemistry, where researchers aim to develop eco-friendly synthetic routes to minimize waste and energy consumption.

From a commercial perspective, CAS 134068-43-2 is primarily supplied by fine chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and patent landscapes. Companies investing in high-throughput screening often include this compound in their libraries to explore its interactions with various biological targets. Additionally, the rise of AI-driven drug discovery platforms has further accelerated the exploration of its potential.

In conclusion, Methyl (5-(2-chloroacetyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)carbamate (CAS 134068-43-2) represents a promising scaffold for advancing medicinal chemistry and therapeutic innovation. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to unravel its full potential, this compound is likely to remain a focal point in both academic and industrial research.